Cas no 4430-45-9 (Octyl isothiocyanate)

• Product Name: Octyl isothiocyanate
• CAS No: 4430-45-9
• MF: C₉H₁₇NS
• MW: 171.302981138229
• MDL: MFCD00041139
• CID: 85039
• PubChem ID: 354333251
• Update Time: 2025-07-23

Octyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• octyl isothiocyanate
• n-Octyl Isothiocyanate
• 1-Octyl isothiocyanate
• 1-isothiocyanatooctane
• 1-isothiocyanatooctan
• 1-isothiocyanato-octane
• n-butyl isothiocyanate
• octanisothiocyanate
• Isothiocyanic Acid n-Octyl Ester
• Isothiocyanic acid octyl ester
• octylisothiocyanate
• YEZHGQZHWKJPCM-UHFFFAOYSA-N
• Octane, 1-isothiocyanato-
• Isothiocyanic acid, octyl ester
• n-octylisothiocyanate
• 1-Isothiocyanatooctane #
• Octane,1-isothiocyanato-
• octyl isothiocyanate, AldrichCPR
• MS-20180
• NS00031409
• EINECS 224-625-5
• DTXSID10196120
• O0464
• CHEMBL2285740
• J-802260
• MFCD00041139
• J-650080
• TRIMETHYLSILYLMETHYL ISOCYANIDE
• UNII-9I83N3TI03
• FT-0607995
• ?OCTYL ISOTHIOCYANATE
• D91876
• 4430-45-9
• SY048573
• EN300-7692016
• SCHEMBL331051
• 9I83N3TI03
• AKOS003354787
• DTXCID20118611
• DB-051207
• Octyl isothiocyanate

• MDL： MFCD00041139
• Inchi： 1S/C9H17NS/c1-2-3-4-5-6-7-8-10-9-11/h2-8H2,1H3
• InChI Key： YEZHGQZHWKJPCM-UHFFFAOYSA-N
• SMILES： S=C=NCCCCCCCC
• BRN： 1760783

Computed Properties

• Exact Mass: 171.10800
• Monoisotopic Mass: 171.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 44.4

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.90
• Boiling Point: 120°C/10mmHg(lit.)
• Flash Point: 155 ºC
• Refractive Index: 1.49
• Water Partition Coefficient: It hydrolyzes in water.
• PSA: 44.45000
• LogP: 3.44970
• Sensitiveness: Moisture Sensitive
• λmax: 245(Dioxane)(lit.)
• Solubility: Uncertain

Octyl isothiocyanate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H331,H302,H312,H314,H318,H227
• Warning Statement： P210,P260,P303
  P361
  P353,P305
  P351
  P338,P405,P501A
• Hazardous Material transportation number：2810
• Hazard Category Code： 36/37/38-20/21/22-34-25-20/21
• Safety Instruction： S36/37/39-S26
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R36/37/38; R20/21/22
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on Octyl isothiocyanate

Octyl Isothiocyanate: A Comprehensive Overview

Octyl isothiocyanate, also known as 8-isothiocyanato-octane, is a chemical compound with the CAS number 4430-45-9. It belongs to the class of isothiocyanates, which are organic compounds containing the functional group -N=C=S. These compounds are widely studied for their versatile applications in various fields, including agriculture, food science, and materials science. This article delves into the properties, synthesis, applications, and recent research findings related to octyl isothiocyanate.

The molecular formula of octyl isothiocyanate is C8H17NCS, and its molecular weight is approximately 173.26 g/mol. It exists as a colorless liquid with a pungent odor. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol and dichloromethane. Its physical properties make it suitable for various industrial and laboratory applications.

One of the key areas of research on octyl isothiocyanate involves its synthesis methods. Traditionally, it has been synthesized through the reaction of octyl amine with thiocyanogen (SCN) under specific conditions. However, recent studies have explored more efficient and environmentally friendly methods. For instance, researchers have investigated the use of microwave-assisted synthesis to enhance reaction rates and reduce energy consumption. These advancements highlight the potential for large-scale production of octyl isothiocyanate while minimizing environmental impact.

The application of octyl isothiocyanate spans multiple industries. In agriculture, it has been studied for its potential as a natural pesticide due to its ability to repel or inhibit the growth of certain pests and pathogens. Recent research has focused on its efficacy against fungal infections in crops, demonstrating promising results in protecting plants from diseases like Fusarium wilt.

In the food industry, octyl isothiocyanate has been explored as a food preservative. Its antimicrobial properties can help extend the shelf life of perishable foods by inhibiting bacterial growth. A 2023 study published in the Journal of Food Science revealed that incorporating octyl isothiocyanate into packaging materials significantly reduced spoilage in fresh produce.

Another emerging application of octyl isothiocyanate lies in materials science. Researchers have investigated its use as a building block for synthesizing advanced polymers and coatings with enhanced mechanical properties. For example, a 2022 study demonstrated that incorporating octyl isothiocyanate into polyurethane formulations resulted in materials with improved flexibility and durability.

The safety profile of octyl isothiocyanate has also been a subject of recent research. While it exhibits acute toxicity at high doses, studies suggest that it has low chronic toxicity when exposure levels are controlled. Regulatory agencies continue to monitor its usage to ensure compliance with safety standards.

In conclusion, octyl isothiocyanate (CAS No. 4430-45-9) stands out as a versatile compound with diverse applications across various industries. Its synthesis methods are continually being optimized for efficiency and sustainability, while its applications in agriculture, food science, and materials science continue to expand based on cutting-edge research findings.